Cas no 87848-96-2 (2-Bromo-6-(2-(p-tolyl)-1,3-dioxolan-2-yl)pyridine)

• Product Name: 2-Bromo-6-(2-(p-tolyl)-1,3-dioxolan-2-yl)pyridine
• CAS No: 87848-96-2
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 731609
• Update Time: 2024-01-31

2-Bromo-6-(2-(p-tolyl)-1,3-dioxolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(2-(p-tolyl)-1,3-dioxolan-2-yl)pyridine
• 2-bromo-6-[2-(4-methylphenyl)-1,3-dioxolan-2-yl]pyridine
• 2-bromo-6-[2-(p-tolyl)-1,3-dioxolan-2-yl]pyridine
• Einecs 289-351-0

• Inchi： 1S/C15H14BrNO2/c1-11-5-7-12(8-6-11)15(18-9-10-19-15)13-3-2-4-14(16)17-13/h2-8H,9-10H2,1H3
• InChI Key： WVNVMLQIFKCIQC-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(C2(C3=CC=C(C)C=C3)OCCO2)=CC=C1

Computed Properties

• Exact Mass: 319.020791
• Monoisotopic Mass: 319.020791
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4

Experimental Properties

• Density: 1.434
• Boiling Point: 426.887°C at 760 mmHg
• Flash Point: 211.974°C
• Refractive Index: 1.601